Cas no 1228957-07-0 (3-(Benzyloxy)-6-bromo-2-fluoroanisole)

• Product Name: 3-(Benzyloxy)-6-bromo-2-fluoroanisole
• CAS No: 1228957-07-0
• MF: C₁₄H₁₂BrFO₂
• MW: 311.146286964417
• CID: 1024645
• PubChem ID: 53217013
• Update Time: 2025-10-23

3-(Benzyloxy)-6-bromo-2-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-4-bromo-2-fluoro-3-methoxybenzene
• 1-bromo-3-fluoro-2-methoxy-4-phenylmethoxybenzene
• A890887
• Benzene, 1-bromo-3-fluoro-2-methoxy-4-(phenylmethoxy)-
• BS-19535
• DTXSID20682120
• E91199
• 1228957-07-0
• CS-0192359
• 3-(BENZYLOXY)-6-BROMO-2-FLUOROANISOLE
• SCHEMBL16010603
• MFCD16618958
• AKOS015839331
• DB-365592
• 3-(Benzyloxy)-6-bromo-2-fluoroanisole

• MDL： MFCD16618958
• Inchi： 1S/C14H12BrFO2/c1-17-14-11(15)7-8-12(13(14)16)18-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： YQSYBUBTVOCLQD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1OC)F)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.00000
• Monoisotopic Mass: 310.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 4.17580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(Benzyloxy)-6-bromo-2-fluoroanisole

3-(Benzyloxy)-6-bromo-2-fluoroanisole: A Comprehensive Overview of CAS No. 1228957-07-0

3-(Benzyloxy)-6-bromo-2-fluoroanisole, with the CAS number 1228957-07-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique combination of functional groups, including a benzyloxy group, a bromo substituent, and a fluoro atom, which collectively contribute to its distinct chemical properties and potential applications.

The molecular structure of 3-(Benzyloxy)-6-bromo-2-fluoroanisole can be represented as C₁₀H₈BrFO₂. The presence of the benzyloxy group (C₆H₅O-) introduces aromatic character and enhances the compound's stability. The bromo substituent (Br) imparts halogen-specific reactivity, while the fluoro atom (F) adds polarity and influences the electronic properties of the molecule. These features make 3-(Benzyloxy)-6-bromo-2-fluoroanisole an attractive candidate for various synthetic transformations and biological studies.

In recent years, there has been a growing interest in the synthesis and application of halogenated aromatic compounds due to their potential in drug discovery and development. Research has shown that compounds like 3-(Benzyloxy)-6-bromo-2-fluoroanisole can serve as valuable intermediates in the synthesis of more complex molecules with therapeutic potential. For instance, the introduction of halogen atoms such as bromine and fluorine can significantly enhance the pharmacological properties of a drug by improving its solubility, metabolic stability, and binding affinity to target proteins.

The synthetic route to 3-(Benzyloxy)-6-bromo-2-fluoroanisole typically involves multi-step processes that include functional group manipulations and selective substitutions. One common approach is to start with a substituted phenol and sequentially introduce the desired substituents through reactions such as bromination, fluorination, and benzylation. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to achieve high yields and selectivity in the synthesis of this compound.

In terms of biological activity, studies have indicated that compounds with similar structural features to 3-(Benzyloxy)-6-bromo-2-fluoroanisole exhibit promising pharmacological effects. For example, halogenated anisoles have been reported to possess anti-inflammatory, antimicrobial, and anticancer properties. These findings suggest that further exploration of 3-(Benzyloxy)-6-bromo-2-fluoroanisole's biological activities could lead to the development of novel therapeutic agents.

Clinical trials involving derivatives of halogenated anisoles have shown promising results in treating various diseases. For instance, certain brominated and fluorinated anisoles have demonstrated efficacy in inhibiting cancer cell proliferation and reducing inflammation in preclinical models. These compounds are also being investigated for their potential use in treating neurological disorders and infectious diseases.

The environmental impact of compounds like 3-(Benzyloxy)-6-bromo-2-fluoroanisole is another important consideration. Researchers are actively studying the biodegradability and ecotoxicity of these compounds to ensure their safe use in industrial and pharmaceutical applications. Sustainable synthesis methods are being developed to minimize environmental footprint while maintaining high yields and purity.

In conclusion, 3-(Benzyloxy)-6-bromo-2-fluoroanisole, CAS No. 1228957-07-0, is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure makes it an ideal candidate for synthetic transformations and biological studies. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern chemistry and pharmaceutical science.